Cas no 1003159-87-2 (4-bromo-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide)

• Product Name: 4-bromo-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide
• CAS No: 1003159-87-2
• MF: C₁₃H₈BrN₃OS
• MW: 334.191120147705
• CID: 5471784
• Update Time: 2025-10-28

4-bromo-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
• 4-bromo-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide

• Inchi： 1S/C13H8BrN3OS/c14-9-3-1-8(2-4-9)12(18)17-11-10-5-6-19-13(10)16-7-15-11/h1-7H,(H,15,16,17,18)
• InChI Key： RRTMAUYXJYRVHL-UHFFFAOYSA-N
• SMILES： C(NC1N=CN=C2SC=CC2=1)(=O)C1=CC=C(Br)C=C1

Additional information on 4-bromo-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide

4-Bromo-N-{Thieno[2,3-D]Pyrimidin-4-Yl}Benzamide: A Comprehensive Overview

The compound with CAS No. 1003159-87-2, known as 4-bromo-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound is a derivative of benzamide, featuring a bromine substituent at the para position and a thienopyrimidine moiety attached via an amide linkage. The thienopyrimidine ring system, a fused bicyclic structure comprising a thiophene and a pyrimidine, contributes to the molecule's intriguing electronic and steric properties.

Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery, particularly in targeting various disease states such as cancer, inflammation, and neurological disorders. The bromine substituent in this compound plays a crucial role in modulating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Additionally, the amide functional group enhances the molecule's solubility and bioavailability, making it a promising candidate for further preclinical and clinical investigations.

One of the most notable advancements involving 4-bromo-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide is its potential as an anti-cancer agent. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selective activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. For instance, studies have shown that the compound can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle.

Beyond its anti-cancer potential, 4-bromo-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide has also been explored for its anti-inflammatory properties. Inflammation is a hallmark of numerous chronic diseases, including cardiovascular disorders and neurodegenerative conditions. The compound's ability to suppress pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) makes it a compelling candidate for therapeutic interventions in inflammatory diseases.

The synthesis of 4-bromo-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide involves a multi-step process that combines principles from both organic synthesis and medicinal chemistry. The construction of the thienopyrimidine ring system typically requires a two-step cyclization process involving appropriate starting materials such as o-aminothiophenol derivatives. Subsequent functionalization steps enable the introduction of the bromine substituent and the amide group, ensuring precise control over the molecule's physicochemical properties.

In terms of structural optimization, researchers have employed computational methods such as molecular docking and quantum mechanics to refine the compound's structure for improved potency and selectivity. These computational tools have provided valuable insights into the molecular interactions between 4-bromo-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide and its target proteins, paving the way for rational drug design strategies.

Moreover, recent advancements in green chemistry have inspired efforts to develop more sustainable synthesis routes for 4-bromo-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide. By utilizing eco-friendly solvents and catalysts, chemists aim to reduce the environmental footprint associated with its production while maintaining high yields and product quality.

In conclusion, 4-bromo-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide represents a significant advancement in the field of medicinal chemistry due to its unique structural features and diverse therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound holds great promise for addressing unmet medical needs across various disease areas.